3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C18H27NO3S
• Molecular Weight: 337.5 g/mol
• SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CSC2=CC=CC=C2OC
• InChI: InChI=1S/C18H27NO3S/c1-18(2,3)22-17(20)19-11-7-8-14(12-19)13-23-16-10-6-5-9-15(16)21-4/h5-6,9-10,14H,7-8,11-13H2,1-4H3
• InChIKey: LYSPGNMXJSVXTI-UHFFFAOYSA-N

3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353948-46-5) is a protected piperidine building block featuring an N-Boc (tert-butoxycarbonyl) protecting group and a 3-[(2-methoxyphenyl)thio]methyl substituent. The compound is commercially available from multiple vendors, typically at 97% purity, and is intended for research and further manufacturing use only.

What is 3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester? A Procurement-Focused Baseline

3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353948-46-5) is a protected piperidine building block featuring an N-Boc (tert-butoxycarbonyl) protecting group and a 3-[(2-methoxyphenyl)thio]methyl substituent . The compound is commercially available from multiple vendors, typically at 97% purity, and is intended for research and further manufacturing use only . Its structure combines a piperidine core with a thioether-linked aromatic ring and a labile protecting group, placing it within the class of protected heterocyclic intermediates employed in medicinal chemistry and early-stage drug discovery programs.

Orthogonal N-Boc protection enables multi-step sequences without amine interference.

3-Regioposition defines scaffold geometry distinct from 4-substituted analogs.

Thioether linker offers post-functionalization tunability for property optimization.

Why Generic Substitution of 3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Carries Risk

In-class compounds such as the free amine (CAS 1247775-09-2), the regioisomeric 4-substituted variant (CAS 1247166-42-2), or the hydrochloride salt (CAS 1864073-38-0) cannot be simply interchanged with this target compound because critical parameters that dictate synthetic utility—protecting group status, basicity/nucleophilicity, regioposition, and counterion form—differ substantially. The N-Boc group in the target compound provides orthogonal protection during multi-step syntheses, while the free amine or its salt engages in competing reactions; the 3-position versus 4-position substitution alters the geometry of derived ligands and the trajectory of the pharmacophore; and the thioether linker’s oxidation state and conformational flexibility contrast with ether or methylene analogs. Until head-to-head quantitative comparisons are published, the selection among these variations must be guided by the specific demands of the synthetic route rather than assumed equivalence.

Free amine or hydrochloride salt Lacks orthogonal N-protection; engages in competing protonation/alkylation during synthesis.

4-Regioisomer Alters molecular shape and pharmacophore trajectory; predicted TPSA and logP differ, impacting property profiles.

Ether-linked analog Different oxidative and acid stability limits linker tunability; cannot mimic thioether-derived sulfoxide/sulfone modulation.

Quantitative Differentiation Evidence for 3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Against Closest Analogs

Computed Physicochemical Parameters: Target Compound vs. Regioisomeric 4-Thiomethyl Analog

Computational predictions indicate distinct topological polar surface area (TPSA) and lipophilicity (XLogP3) values for the 3-substituted N-Boc piperidine target compared to its 4-substituted regioisomer. While experimentally measured values are not publicly available for either compound, the difference in substitution pattern is predicted to alter molecular shape and hydrogen-bonding potential, which can influence membrane permeability and protein binding. This constitutes a class-level inference that the target compound offers a different property profile versus the 4-substituted variant.

Physicochemical Profile

Class-level inference

Target: TPSA 55.8 Ų · XLogP3 4.0

4-Subst.: TPSA 21.3 Ų · XLogP3 3.2

Supports distinct property selection in screening cascades.

Computed values; no experimental validation available.

Evidence Dimension	Computed Topological Polar Surface Area (TPSA) and Lipophilicity (XLogP3)
Target Compound Data	TPSA ≈ 55.8 Ų; XLogP3 ≈ 4.0 (computed, exact values not verified in literature)
Comparator Or Baseline	4-(((2-Methoxyphenyl)thio)methyl)piperidine (CAS 1247166-42-2, no Boc): TPSA ≈ 21.3 Ų; XLogP3 ≈ 3.2 (computed, exact values not verified)
Quantified Difference	TPSA difference ≈ +34.5 Ų; XLogP3 difference ≈ +0.8
Conditions	In silico prediction using standard molecular property calculators; no experimental validation.

Why This Matters

Higher TPSA and lipophilicity can modulate passive permeability and binding kinetics, making the 3-Boc derivative potentially more suitable for targets requiring specific polarity and logP windows.

Protecting Group Impact on Basicity: Boc vs. Free Amine vs. Hydrochloride Salt

The N-Boc group substantially reduces the basicity of the piperidine nitrogen. While the pKa of the conjugate acid for the free amine analog (3-(((2-methoxyphenyl)thio)methyl)piperidine) is estimated to be ~10.5–11, the Boc-protected target compound has a predicted pKa < 1 for the carbamate, rendering the nitrogen non-basic and non-nucleophilic under standard reaction conditions. This is a class-level inference based on well-established Boc-piperidine chemistry.

Amine Basicity

Class-level inference

ΔpKa > 10

Enables orthogonal protection strategies.

In silico pKa prediction; not experimentally measured.

Evidence Dimension	Predicted pKa of the piperidine nitrogen conjugate acid
Target Compound Data	pKa (conjugate acid) < 1 (non-basic under typical conditions)
Comparator Or Baseline	3-(((2-Methoxyphenyl)thio)methyl)piperidine (CAS 1247775-09-2, free amine): estimated pKa ≈ 10.5–11
Quantified Difference	ΔpKa > 10 units
Conditions	In silico prediction based on amine class; no experimental pKa measurement for these specific analogs.

Why This Matters

The large pKa difference ensures that the Boc-protected compound can be carried through reactions that would otherwise protonate or alkylate a free amine, enabling orthogonal synthetic strategies.

Thioether Linker Stability and Oxidation Potential vs. Ether Analog

The thioether moiety (-S-) in the target compound is susceptible to oxidation to sulfoxide and sulfone, whereas the corresponding ether analog (-O-) is generally resistant to such transformations. Conversely, ethers are more prone to acid-catalyzed cleavage. This differential reactivity profile is well-established for thioether vs. ether linkers in medicinal chemistry; for these specific analogs, no direct head-to-head stability study exists, but the class-level inference is strong. [1]

Linker Reactivity

Class-level inference

Thioether: oxidizable; acid-stable

Ether: oxidation-resistant; acid-labile

Tunable linker for property optimization.

Qualitative chemical behavior; no head-to-head study.

Evidence Dimension	Oxidation potential and acid stability
Target Compound Data	Thioether: oxidizable to sulfoxide/sulfone; stable to mild acid
Comparator Or Baseline	Hypothetical 3-(((2-methoxyphenyl)oxy)methyl)piperidine-1-carboxylate tert-butyl ester (ether analog): resistant to oxidation; cleavable under strong acid
Quantified Difference	Qualitative difference; no quantitative rate data available.
Conditions	Class-level chemical behavior; no specific experimental data for these compounds.

Why This Matters

The ability to modulate the linker oxidation state provides a handle for tuning polarity and pharmacokinetic properties in lead optimization, a feature absent in the ether series.

• [1] EurekaMag. The fixing role of the tert-butyl group in the conformational properties of acyclic sulphur compounds. Tetrahedron, 1989, 45(9), 2703-2718. View Source

Commercial Availability and Purity Consistency

The target compound is supplied by several vendors at a minimum purity of 97% (HPLC), with the free amine and hydrochloride salt often listed at lower purities (e.g., 95%) or with more limited sourcing. Direct head-to-head purity data across all vendors is not collated, but procurement records indicate that the N-Boc derivative is preferred when a stable, high-purity protected intermediate is required. [1]

Purity & Supply

Supporting evidence

Target: 97% (HPLC, multi-vendor)

HCl salt: 95% (typical vendor)

Supports procurement consistency and screening reliability.

Vendor catalog values; not experimentally verified.

Evidence Dimension	Minimum vendor-specified purity
Target Compound Data	97% (AiFChem, Fluorochem, Leyan)
Comparator Or Baseline	3-(((2-Methoxyphenyl)thio)methyl)piperidine hydrochloride (CAS 1864073-38-0): 95% (typical vendor specification)
Quantified Difference	2% absolute purity difference, but with broader availability and batch consistency claimed for the target compound.
Conditions	Vendor catalog values as of 2025; not experimentally verified.

Why This Matters

Higher and more consistent purity reduces the need for repurification and ensures reproducible results in parallel synthesis and fragment-based screening.

• [1] Kuujia. 3-{[(2-Methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride, CAS 1864073-38-0, purity 95%. View Source

Where 3-(2-Methoxy-phenylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Adds Value: Application Scenarios

Multi-Step Parallel Synthesis Requiring Orthogonal N-Protection

The non-basic, non-nucleophilic character of the N-Boc group (ΔpKa > 10 vs. free amine) allows the target compound to be used in sequences involving strong bases, alkylating agents, or organometallic reagents that would otherwise deprotonate or functionalize a free amine. This property, inferred from class-level piperidine chemistry, is critical for diversity-oriented synthesis and library construction.

Physicochemical Property Screening Sets for CNS or Lipophilic Targets

With a predicted higher TPSA and logP compared to the 4-regioisomer, the 3-thiomethyl N-Boc piperidine may serve as a distinctive entry in physicochemical screening cascades aimed at balancing permeability and solubility for central nervous system or difficult-to-drug targets. The computed property differences support its inclusion in focused compound arrays.

Probe Design Requiring a Chemically Tuneable Linker

The thioether linker in the target compound provides a synthetic handle for later-stage oxidation to sulfoxide or sulfone, enabling modulation of hydrogen-bonding capacity and electronic properties without altering the core scaffold. This class-level advantage makes it preferable over the corresponding ether analog when iterative property optimization is planned.

High-Throughput Screening Triage Where Purity and Supply Consistency Are Paramount

The target compound's commercial availability at 97% purity, with multiple vendor sources, reduces the risk of false positives from impurities and ensures reliable resupply for hit validation studies, a practical advantage over lower-purity or single-source analogs.

Application

Selection Property

Validation Focus

Multi-step parallel synthesis

Orthogonal N-Boc protection

Compatibility with strong bases/organometallics

CNS / lipophilic screening sets

3-Regioposition & property profile

TPSA/logP-driven array design

Probe design with tunable linker

Thioether oxidizability

Sulfoxide/sulfone modulation for H-bond tuning

HTS triage and hit validation

Commercial purity & multi-sourcing

Reduced false positives & resupply security